4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid

• Molecular Formula: C6H8N4O2
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 4-methyl-5,6-dihydroimidazo[1,2-c]triazole-3-carboxylic acid
• InChI: InChI=1S/C6H8N4O2/c1-9-2-3-10-5(9)4(6(11)12)7-8-10/h2-3H2,1H3,(H,11,12)
• InChI Key: PFVDBUCSBVZEFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C1=C(N=N2)C(=O)O

Description

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid is a heterocyclic compound that features both imidazole and triazole rings. These types of compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development .

Preparation Methods

The synthesis of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid can be achieved through various synthetic routes. Common methods include:

Debus-Radiszewski synthesis: This method involves the condensation of glyoxal, ammonia, and formaldehyde.

Wallach synthesis: This involves the oxidation of imidazolines.

From alpha halo-ketones: This method involves the reaction of alpha halo-ketones with ammonia or amines.

Marckwald synthesis: This involves the reaction of nitriles with ammonia.

Chemical Reactions Analysis

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitrogen atoms in the rings.

Scientific Research Applications

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has been studied for its potential biological activities, including antibacterial, antifungal, and antiviral properties.

Medicine: This compound is being explored for its potential use in drug development, particularly for its anti-inflammatory and anticancer properties.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid involves its interaction with various molecular targets. It can inhibit enzymes by binding to their active sites, thereby blocking their activity. This compound can also interact with DNA and RNA, affecting their function and leading to the inhibition of cell proliferation .

Comparison with Similar Compounds

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid can be compared with other similar compounds, such as:

Imidazole: Known for its broad range of biological activities.

1,2,3-Triazole: Used in various pharmaceutical applications.

1,2,4-Triazole: Known for its antifungal properties.

These compounds share similar structural features but differ in their specific biological activities and applications.